![molecular formula C14H17N3O2 B2887324 3-(3-Methylbenzyl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione CAS No. 1540695-07-5](/img/structure/B2887324.png)
3-(3-Methylbenzyl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione
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Overview
Description
Scientific Research Applications
Synthesis and Antimicrobial Activity
Efficient methods have been developed for the synthesis of 1,3,7-triazaspiro[4.4]nonane-2,4-dione derivatives, showcasing high yields without the need for additional purification. These compounds, including variations like 3-(3-Methylbenzyl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione, were found to possess antimicrobial activity, indicating potential for use in combating microbial infections (Krolenko et al., 2015).
Structural and Crystal Studies
Structural and crystal studies of compounds related to 3-(3-Methylbenzyl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione have been conducted, offering insights into their molecular conformations and interactions. These studies lay the groundwork for understanding the chemical behavior and potential applications of these compounds in various fields, including material science and pharmaceuticals (Jiang & Zeng, 2016).
Anticonvulsant Properties
Research into the anticonvulsant properties of 3-(4-substituted benzyl)-1,3-diazaspiro[4.4]nonane-2,4-diones, closely related to 3-(3-Methylbenzyl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione, highlights their potential as new anticonvulsant agents. The structure-property relationship studies provide valuable insights into the design of new derivatives with enhanced efficacy and safety profiles for treating seizure disorders (Lazić et al., 2017).
Applications in Organic Synthesis
The reaction of olefins with malonic acid in the presence of manganese(III) acetate leading to the formation of various 2,7-dioxaspiro[4.4]nonane-1,6-diones demonstrates the versatility of spiro compounds in organic synthesis. These reactions open new pathways for creating complex molecular structures with potential applications in medicinal chemistry and material science (Ito et al., 1983).
Safety and Hazards
properties
IUPAC Name |
3-[(3-methylphenyl)methyl]-1,3,7-triazaspiro[4.4]nonane-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3O2/c1-10-3-2-4-11(7-10)8-17-12(18)14(16-13(17)19)5-6-15-9-14/h2-4,7,15H,5-6,8-9H2,1H3,(H,16,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KDJQRENZBXAJRY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CN2C(=O)C3(CCNC3)NC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-Methylbenzyl)-1,3,7-triazaspiro[4.4]nonane-2,4-dione |
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